Cas no 1111637-95-6 (3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1111637-95-6
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD12923386
• CID: 1098970
• PubChem ID: 53398633
• Update Time: 2025-06-29

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]pyridine
• 3-Methyl-7-azaindole-5-boronic acid
• 3-Methyl-7-azaindole-5-boronic acid pinacol ester
• 3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER
• 3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• (3-Methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid pinacol ester
• VFFLHDCFYJJJEQ-UHFFFAOYSA-N
• PB28457
• FCH2809207
• AK165423
• AM20050668
• 1H-Pyrrolo[2,3-b]pyridine, 3-methyl-5-(4,4,5,5-tet
• AS-33605
• A894772
• SY097754
• SCHEMBL2966812
• DTXSID201131189
• 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER
• 1H-Pyrrolo[2,3-b]pyridine, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS015950103
• MFCD12923386
• 1111637-95-6
• CS-0051252

• MDL： MFCD12923386
• Inchi： 1S/C14H19BN2O2/c1-9-7-16-12-11(9)6-10(8-17-12)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： VFFLHDCFYJJJEQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3=C(C(C)=CN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.15400
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1

Experimental Properties

• PSA: 47.14000
• LogP: 2.17050

Additional information on 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1111637-95-6)

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1111637-95-6) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their versatile applications in drug discovery, organic electronics, and agrochemical development. The presence of the tetramethyl-1,3,2-dioxaborolane moiety makes it particularly valuable as a Suzuki-Miyaura cross-coupling reagent, a reaction widely used in the synthesis of complex organic molecules.

In recent years, the demand for boron-based intermediates like 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine has surged due to their critical role in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. Researchers are actively exploring its potential in designing kinase inhibitors and covalent drugs, especially for oncology and neurodegenerative disease targets. The compound's unique pyrrolopyridine scaffold also contributes to its fluorescence properties, making it a candidate for bioimaging probes and OLED materials.

From a synthetic chemistry perspective, CAS No. 1111637-95-6 exemplifies the growing trend of boronic ester derivatives in click chemistry and late-stage functionalization. Its stability under physiological conditions and compatibility with microwave-assisted synthesis have made it a favorite among medicinal chemists. Recent publications highlight its utility in constructing DNA-encoded libraries (DELs), where its boronate group enables efficient diversification strategies for high-throughput screening.

The compound's relevance extends to green chemistry initiatives, as its tetramethyl-1,3,2-dioxaborolane unit facilitates solvent-free reactions and catalyst recycling. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods. Analytical studies using NMR spectroscopy and HPLC-MS confirm its high purity (>98%), meeting stringent requirements for preclinical development.

Emerging applications in PET radiopharmaceuticals have further elevated interest in this compound. The boron atom can be replaced with fluorine-18 isotopes for tracer development, addressing key challenges in diagnostic imaging. Additionally, computational studies predict favorable ADMET properties for derivatives of 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, suggesting potential as blood-brain barrier penetrants.

For researchers sourcing this material, technical specifications include a molecular weight of 260.12 g/mol and storage recommendations at -20°C under inert atmosphere. Its XLogP3 value of 2.7 indicates moderate lipophilicity, ideal for drug-like molecule design. Leading suppliers provide custom synthesis services with COA documentation, catering to the needs of contract research organizations (CROs) and academic labs.

The compound's patent landscape reveals protections for its use in JAK/STAT signaling inhibitors and BTK modulators, reflecting the pharmaceutical industry's focus on immunotherapy targets. As AI-driven drug discovery platforms increasingly incorporate boron chemistry, CAS 1111637-95-6 stands out as a privileged structure for virtual screening campaigns.

Future research directions may explore its metal-organic framework (MOF) applications or photoredox catalysis potential. With the global boron chemicals market projected to grow at 6.8% CAGR, 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine represents a strategic investment for specialty chemical manufacturers.